![molecular formula C9H10FNO2 B2501043 (2R)-3-(6-Fluoropyridin-3-yl)-2-methylpropanoic acid CAS No. 2248175-01-9](/img/structure/B2501043.png)
(2R)-3-(6-Fluoropyridin-3-yl)-2-methylpropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-3-(6-Fluoropyridin-3-yl)-2-methylpropanoic acid, also known as flupirtine, is a non-opioid analgesic drug that is used for the treatment of chronic pain. Flupirtine was first synthesized in the 1970s and has since been extensively studied for its analgesic properties.
Mechanism of Action
Flupirtine works by activating potassium channels in the brain and spinal cord, which leads to the inhibition of pain signals. Flupirtine also has antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Flupirtine has been shown to have a number of biochemical and physiological effects, including the inhibition of glutamate release, the reduction of oxidative stress, and the modulation of ion channels. Flupirtine has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One advantage of using (2R)-3-(6-Fluoropyridin-3-yl)-2-methylpropanoic acid in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Flupirtine is also relatively safe and has few side effects. However, one limitation of using this compound in lab experiments is that it is not very potent, which may limit its usefulness in certain applications.
Future Directions
There are a number of potential future directions for research on (2R)-3-(6-Fluoropyridin-3-yl)-2-methylpropanoic acid. One area of interest is the development of more potent analogs of this compound that could be used in the treatment of chronic pain and other conditions. Another area of interest is the investigation of the neuroprotective effects of this compound and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential use in the treatment of other conditions such as epilepsy and inflammatory disorders.
Conclusion:
In conclusion, this compound is a non-opioid analgesic drug that has been extensively studied for its analgesic properties and potential use in the treatment of other conditions such as epilepsy, neurodegenerative diseases, and inflammatory disorders. Flupirtine works by activating potassium channels in the brain and spinal cord, which leads to the inhibition of pain signals. Flupirtine has a number of biochemical and physiological effects, including the inhibition of glutamate release, the reduction of oxidative stress, and the modulation of ion channels. While this compound has some limitations, it has potential for use in a number of different applications and further research is needed to fully understand its potential.
Synthesis Methods
Flupirtine can be synthesized through a multi-step process, starting with the reaction of 6-fluoropyridine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-amino-3-methylbutanoic acid to form (2R)-3-(6-Fluoropyridin-3-yl)-2-methylpropanoic acid.
Scientific Research Applications
Flupirtine has been extensively studied for its analgesic properties, as well as its potential use in the treatment of other conditions such as epilepsy, neurodegenerative diseases, and inflammatory disorders. Flupirtine has been shown to have neuroprotective effects, as well as anti-inflammatory and anticonvulsant properties.
properties
IUPAC Name |
(2R)-3-(6-fluoropyridin-3-yl)-2-methylpropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO2/c1-6(9(12)13)4-7-2-3-8(10)11-5-7/h2-3,5-6H,4H2,1H3,(H,12,13)/t6-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBLGXWMFSVJNCY-ZCFIWIBFSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CN=C(C=C1)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CC1=CN=C(C=C1)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.